Cas no 2171463-91-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid
• CAS No: 2171463-91-3
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 5905667
• PubChem ID: 165536324
• Update Time: 2025-06-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid
• EN300-1515153
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]piperidine-3-carboxylic acid
• 2171463-91-3

• Inchi： 1S/C26H26N2O5/c1-2-8-23(24(29)28-14-7-9-17(15-28)25(30)31)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h1,3-6,10-13,17,22-23H,7-9,14-16H2,(H,27,32)(H,30,31)
• InChI Key： SKORSFFWUJUBIE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid

Professional Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic Acid (CAS No. 2171463-91-3)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2171463-91-3, represents a unique molecular architecture that combines a piperidine core with a fluorenylmethoxycarbonyl (Fmoc) protecting group, alongside a propargyl moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The Fmoc group is widely recognized in peptide synthesis for its stability and ease of removal, making this compound an invaluable tool for researchers working on peptide-based therapeutics. The piperidine ring, a common pharmacophore in drug discovery, contributes to the compound's solubility and bioavailability, while the propargyl group offers opportunities for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a candidate for exploring novel drug candidates in various therapeutic areas.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems. Piperidine derivatives have been extensively studied for their potential in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The specific arrangement of atoms in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid suggests that it may interact with receptors or enzymes involved in these pathways. For instance, the fluorenylmethoxycarbonyl group could serve as a handle for further derivatization to enhance binding affinity or selectivity.

The propargyl functionality opens up possibilities for incorporating additional pharmacophoric elements through Sonogashira coupling or other transition-metal-catalyzed reactions. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are often required to achieve desired biological activity. The compound's structure also hints at potential applications in the development of anti-inflammatory agents, given the well-documented role of piperidine derivatives in modulating inflammatory responses.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process. By leveraging molecular docking simulations and virtual screening, researchers can rapidly assess the potential binding affinity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid to target proteins. These computational approaches have been instrumental in identifying lead compounds for further experimental validation.

The synthesis of this compound involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as flow chemistry has improved the efficiency of these processes, reducing both time and resource consumption. Additionally, green chemistry principles are being increasingly adopted to minimize waste and environmental impact. For instance, solvent-free reactions and catalytic methods are being explored to enhance sustainability.

In the context of drug development pipelines, intermediates like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperidine-3-carboxylic acid play a crucial role in bridging the gap between initial discovery and final product realization. Their modular design allows for rapid diversification of molecular structures, enabling researchers to explore a wide range of biological activities. As such, they are indispensable tools in modern drug discovery efforts.

The growing emphasis on precision medicine has also influenced the design of novel therapeutics. Compounds with tailored properties can be developed to address specific genetic or metabolic profiles associated with diseases. The unique structural features of 1-2-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)pent- 4 -ynoylpiperidine- 3 -carboxylic acid make it an attractive candidate for such personalized medicine approaches.

Ongoing research is exploring new synthetic methodologies that could further streamline the production of complex molecules like this one. Techniques such as enzymatic catalysis and photoredox reactions are being investigated for their potential to enhance reaction selectivity and efficiency. These innovations not only improve the accessibility of key intermediates but also contribute to cost-effective manufacturing processes.

The role of contract research organizations (CROs) has become increasingly prominent in supporting drug development initiatives. CROs provide specialized expertise in synthetic chemistry, enabling companies to access cutting-edge technologies without maintaining extensive internal capabilities. This collaborative model has accelerated the pace at which novel compounds are brought into clinical trials.

Ethical considerations remain paramount throughout the drug discovery process. Ensuring that research is conducted responsibly involves not only adherence to regulatory standards but also engagement with stakeholders to address broader societal concerns. Transparent communication about methodologies and outcomes fosters trust among all parties involved.

The future prospects for 1-(2-{(9H-fluorenylmethoxycarbonyl}amino)pent- 4 -ynoylethyl)piperidine- 3 -carboxylic acid are promising given its structural versatility and potential therapeutic applications. Continued exploration of its biological activity will likely uncover new opportunities for intervention across multiple disease indications.